Cas no 30711-40-1 (2-(n-Heptanoyl)thiophene)

2-(n-Heptanoyl)thiophene Properties

Names and Identifiers

• 2-(n-Heptanoyl)thiophene
• 1-(2-Thienoyl)hexane
• 1-thiophen-2-ylheptan-1-one
• 1-(2-Thienyl)-1-heptanone
• 1-[2]Thienyl-heptan-1-on
• 1-[2]thienyl-heptan-1-one
• 1-Heptanone,1-(2-thienyl)
• 1-thiophen-2-yl-heptan-1-one
• 2-Heptanoylthiophene
• 2-thienyl hexyl ketone
• n-Hexyl-2-thienyl-keton
• 1-Heptanone, 1-(2-thienyl)-
• FT-0608877
• AKOS009158795
• E79063
• CS-W010586
• 95SA3Y3JSV
• A820578
• 1-(thiophen-2-yl)heptan-1-one
• Q63392071
• 1-(thiophen-2-yl)-heptan-1-one
• CHEBI:166499
• DTXSID40184737
• 1-(2-Thienyl)-1-heptanone #
• AS-59234
• UNII-95SA3Y3JSV
• 2-(Heptanoyl)thiophene
• MFCD00052588
• 1-thiophen-2-yl-1-heptanone
• 30711-40-1
• BDNFJEMAAFFMFH-UHFFFAOYSA-N
• SCHEMBL3183371
• 1-(2-thienyl)heptan-1-one
• DB-047881
• +Expand

• MDL： MFCD00052588
• InChIKey： BDNFJEMAAFFMFH-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H16OS/c1-2-3-4-5-7-10(12)11-8-6-9-13-11/h6,8-9H,2-5,7H2,1H3
• SMILES： CCCCCCC(=O)C1=CC=CS1
• BRN： 119280

Computed Properties

• Exact Mass: 196.09200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 6
• Monoisotopic Mass: 196.092186
• Heavy Atom Count: 13
• Complexity: 156
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 45.3

Experimental Properties

• LogP: 3.90120
• PSA: 45.31000
• Refractive Index: 1.5210
• Boiling Point: 154-156°C 15mm
• Flash Point: 154-156°C/15mm
• Color/Form: Colorless to brown liquid
• Solubility: Not determined
• Density: 1.026

2-(n-Heptanoyl)thiophene Security Information

• Safety Term：S24/25
• Safety Instruction： S24/25

2-(n-Heptanoyl)thiophene Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%